Cas no 933736-21-1 (3-2-(4-fluorophenyl)ethoxypiperidine)

• Product Name: 3-2-(4-fluorophenyl)ethoxypiperidine
• CAS No: 933736-21-1
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5818751
• PubChem ID: 115070606
• Update Time: 2025-06-08

3-2-(4-fluorophenyl)ethoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 933736-21-1
• DTXSID001282697
• 3-[2-(4-Fluorophenyl)ethoxy]piperidine
• EN300-1780888
• 3-2-(4-fluorophenyl)ethoxypiperidine

• Inchi： 1S/C13H18FNO/c14-12-5-3-11(4-6-12)7-9-16-13-2-1-8-15-10-13/h3-6,13,15H,1-2,7-10H2
• InChI Key： UBGDRGXQEYAHKR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCOC1CNCCC1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-2-(4-fluorophenyl)ethoxypiperidine

Recent Advances in the Study of 933736-21-1 and 3-2-(4-fluorophenyl)ethoxypiperidine: Implications for Chemical Biology and Pharmaceutical Research

The compound 933736-21-1, along with its derivative 3-2-(4-fluorophenyl)ethoxypiperidine, has garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in the context of neurological and psychiatric disorders. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their pharmacological properties, mechanisms of action, and therapeutic potential.

Recent studies have highlighted the role of 933736-21-1 as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the piperidine core and fluorophenyl moiety, make it a versatile scaffold for designing novel therapeutic agents. Researchers have explored its utility in the development of ligands targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The compound's ability to modulate receptor activity has been demonstrated in vitro, suggesting its potential as a lead compound for further optimization.

In parallel, 3-2-(4-fluorophenyl)ethoxypiperidine has emerged as a promising candidate for the treatment of central nervous system (CNS) disorders. Preclinical studies have shown that this compound exhibits high affinity for serotonin and dopamine receptors, which are critical targets for antidepressants and antipsychotics. Its pharmacokinetic profile, including good blood-brain barrier penetration and metabolic stability, further supports its potential as a therapeutic agent. Recent animal models have demonstrated its efficacy in reducing symptoms of depression and anxiety, with minimal side effects compared to existing treatments.

Methodologically, the synthesis and characterization of these compounds have been refined to enhance their purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the accuracy of structural elucidation. Additionally, computational modeling has played a pivotal role in predicting the binding interactions of these compounds with their target receptors, facilitating the rational design of more potent analogs.

The results of these studies underscore the therapeutic potential of 933736-21-1 and 3-2-(4-fluorophenyl)ethoxypiperidine. However, challenges remain, including the need for further toxicity studies and clinical trials to validate their safety and efficacy in humans. Future research directions may focus on optimizing their pharmacokinetic properties and exploring their applications in combination therapies. Overall, these compounds represent a significant advancement in the field of chemical biology, offering new avenues for the development of innovative pharmaceuticals.